Cas no 136227-55-9 (2-Pyridinecarboxylic acid, 6-[3-(trifluoromethyl)phenoxy]-, methyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 6-[3-(trifluoromethyl)phenoxy]-, methyl ester
• CAS No: 136227-55-9
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 1239918
• PubChem ID: 3314738
• Update Time: 2025-06-07

2-Pyridinecarboxylic acid, 6-[3-(trifluoromethyl)phenoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6-[3-(trifluoromethyl)phenoxy]-, methyl ester
• methyl 6-[3-(trifluoromethyl)phenoxy]pyridine-2-carboxylate
• methyl 6-[3-(trifluoromethyl)phenoxy]-2-pyridinecarboxylate
• DTXSID70391376
• 136227-55-9
• AKOS005107763
• Methyl6-(3-(trifluoromethyl)phenoxy)picolinate
• MLS000755701
• SCHEMBL7528425
• HMS2587M18
• MS-1416
• IEDJTBQQGMDGLC-UHFFFAOYSA-N
• CHEMBL1574312
• SMR000337367
• Methyl 6-(3-(trifluoromethyl)phenoxy)picolinate

• Inchi： 1S/C14H10F3NO3/c1-20-13(19)11-6-3-7-12(18-11)21-10-5-2-4-9(8-10)14(15,16)17/h2-8H,1H3
• InChI Key： IEDJTBQQGMDGLC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OC1C=CC=C(C(=O)OC)N=1)(F)F

Computed Properties

• Exact Mass: 297.06100
• Monoisotopic Mass: 297.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.42000
• LogP: 3.67930

Additional information on 2-Pyridinecarboxylic acid, 6-[3-(trifluoromethyl)phenoxy]-, methyl ester

Introduction to 2-Pyridinecarboxylic acid, 6-[3-(trifluoromethyl)phenoxy]-, methyl ester (CAS No. 136227-55-9)

2-Pyridinecarboxylic acid, 6-[3-(trifluoromethyl)phenoxy]-, methyl ester (CAS No. 136227-55-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as methyl 6-(3-(trifluoromethyl)phenoxy)nicotinate, has garnered attention due to its unique chemical structure and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent advancements in its application in drug discovery and development.

The chemical structure of methyl 6-(3-(trifluoromethyl)phenoxy)nicotinate is characterized by a pyridine ring substituted with a trifluoromethylated phenoxy group and a methyl ester moiety. The presence of the trifluoromethyl group imparts significant electronic and steric effects, making the compound highly suitable for various biological studies. The ester functionality also provides opportunities for further chemical modifications, enhancing its utility in medicinal chemistry.

In terms of physical properties, methyl 6-(3-(trifluoromethyl)phenoxy)nicotinate is typically a solid at room temperature with a melting point ranging from 80 to 85°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it amenable to various analytical techniques and biological assays.

The synthesis of methyl 6-(3-(trifluoromethyl)phenoxy)nicotinate can be achieved through several routes. One common method involves the reaction of 6-hydroxynicotinic acid methyl ester with 3-trifluoromethylphenol in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC). This reaction typically proceeds under mild conditions and yields the desired product in good yields. Another approach involves the direct arylation of 6-hydroxynicotinic acid methyl ester using palladium-catalyzed cross-coupling reactions, which can provide an efficient and scalable route for large-scale synthesis.

Recent research has highlighted the potential biological activities of methyl 6-(3-(trifluoromethyl)phenoxy)nicotinate. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been found to possess antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

In the context of drug discovery, methyl 6-(3-(trifluoromethyl)phenoxy)nicotinate has been explored as a lead compound for the development of novel therapeutic agents. Its ability to modulate key signaling pathways involved in inflammation and oxidative stress makes it an attractive candidate for treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. Ongoing clinical trials are evaluating its safety and efficacy in these indications.

Beyond its direct therapeutic applications, methyl 6-(3-(trifluoromethyl)phenoxy)nicotinate serves as an important intermediate in the synthesis of more complex molecules. Its versatile structure allows for the introduction of various functional groups through well-established chemical transformations, enabling the creation of structurally diverse libraries for high-throughput screening and hit-to-lead optimization.

In conclusion, 2-Pyridinecarboxylic acid, 6-[3-(trifluoromethyl)phenoxy]-, methyl ester (CAS No. 136227-55-9) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As research continues to advance, it is likely that new insights into its potential therapeutic uses will emerge, contributing to the advancement of drug discovery and development.